Cas no 2137866-00-1 (1-(ethanesulfonyl)-3-fluoroazetidin-3-ylmethanamine)

• Product Name: 1-(ethanesulfonyl)-3-fluoroazetidin-3-ylmethanamine
• CAS No: 2137866-00-1
• MF: C₆H₁₃FN₂O₂S
• MW: 196.243023633957
• CID: 5609749
• PubChem ID: 165956922
• Update Time: 2025-06-23

1-(ethanesulfonyl)-3-fluoroazetidin-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• EN300-843355
• [1-(ethanesulfonyl)-3-fluoroazetidin-3-yl]methanamine
• 2137866-00-1
• 1-(ethanesulfonyl)-3-fluoroazetidin-3-ylmethanamine

• Inchi： 1S/C6H13FN2O2S/c1-2-12(10,11)9-4-6(7,3-8)5-9/h2-5,8H2,1H3
• InChI Key： LHYWMNGFBKIBIY-UHFFFAOYSA-N
• SMILES： S(CC)(N1CC(CN)(C1)F)(=O)=O

Computed Properties

• Exact Mass: 196.06817700g/mol
• Monoisotopic Mass: 196.06817700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-(ethanesulfonyl)-3-fluoroazetidin-3-ylmethanamine

Introduction to 1-(ethanesulfonyl)-3-fluoroazetidin-3-ylmethanamine (CAS No. 2137866-00-1) and Its Applications in Modern Chemical Biology

The compound 1-(ethanesulfonyl)-3-fluoroazetidin-3-ylmethanamine (CAS No. 2137866-00-1) represents a fascinating intersection of organic chemistry and pharmaceutical innovation. Its unique structural features, characterized by a fluoroazetidine core linked to an ethanesulfonyl group and a methanamine moiety, make it a promising candidate for various biochemical and medicinal applications. This introduction explores the compound's chemical properties, potential biological activities, and its relevance in contemporary research.

At the heart of this molecule lies the fluoroazetidine scaffold, a heterocyclic structure that has garnered significant attention in drug discovery due to its versatility. The presence of a fluorine atom introduces electronic and steric effects that can modulate the compound's reactivity and binding affinity. This feature is particularly valuable in medicinal chemistry, where fluorine substitution often enhances metabolic stability, bioavailability, and target interaction. The ethanesulfonyl group further contributes to the molecule's functionality by serving as a pharmacophoric element that can interact with biological targets through hydrogen bonding or ionic interactions.

Recent advancements in chemical biology have highlighted the importance of azetidine derivatives in developing novel therapeutic agents. The azetidine ring is a cyclic amine that mimics natural amino acid structures, making it an attractive scaffold for designing peptidomimetics. These peptidomimetics can mimic the bioactivity of peptides while offering improved pharmacokinetic properties. In particular, the incorporation of a fluorine atom into the azetidine ring enhances its potential as a drug candidate by improving lipophilicity and reducing susceptibility to enzymatic degradation.

The methanamine moiety in 1-(ethanesulfonyl)-3-fluoroazetidin-3-ylmethanamine adds another layer of complexity to its chemical behavior. This group can participate in various interactions with biological targets, including hydrogen bonding and hydrophobic interactions. Such interactions are critical for achieving high affinity and selectivity in drug design. The combination of these structural elements makes this compound a versatile tool for exploring new therapeutic pathways.

In the realm of medicinal chemistry, the synthesis and characterization of such compounds are driven by their potential applications in treating various diseases. For instance, fluorinated azetidines have shown promise in targeting enzymes involved in cancer metabolism. The ability of these compounds to modulate enzyme activity without significant off-target effects is highly desirable in oncology research. Additionally, their structural similarity to natural amino acids allows them to interact with peptide receptors, making them candidates for developing treatments against neurological disorders.

Recent studies have also explored the role of ethanesulfonyl derivatives in drug development. These groups are known for their ability to enhance binding affinity and improve solubility characteristics of pharmaceuticals. When combined with the unique properties of fluoroazetidines, they form a powerful scaffold for designing next-generation therapeutics. Researchers have reported that compounds containing both ethanesulfonyl and fluoroazetidine moieties exhibit enhanced efficacy in preclinical models, suggesting their potential as lead candidates for further development.

The chemical synthesis of 1-(ethanesulfonyl)-3-fluoroazetidin-3-ylmethanamine involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and stereoselective transformations, are often employed to construct the complex molecular framework efficiently. The use of high-performance analytical methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) is crucial for confirming the structural integrity of the compound.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between this compound and biological targets. These studies help predict binding affinities, identify key interaction sites, and optimize lead structures for improved pharmacological activity. The integration of experimental data with computational insights provides a comprehensive framework for rational drug design.

The potential applications of 1-(ethanesulfonyl)-3-fluoroazetidin-3-ylmethanamine extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive intermediate for synthesizing more complex molecules with tailored properties. For example, researchers have explored its use in developing novel agrochemicals and materials science applications where fluorinated heterocycles play a crucial role.

In conclusion,1-(ethanesulfonyl)-3-fluoroazetidin-3-ylmethanamine (CAS No. 2137866-00-1) is a structurally intriguing compound with significant potential in chemical biology and drug discovery. Its combination of functional groups—fluoroazetidine, ethanesulfonyl, and methanamine—provides a versatile platform for exploring new therapeutic strategies. As research continues to uncover the full scope of its applications,this compound is poised to play an important role in advancing our understanding of molecular interactions and developing innovative treatments for various diseases.